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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107

An in-depth exploration of the chemical properties, synthesis, and applications of
Tetrahydrofuran (THF), with a focus on its role in research and drug development.

IUPAC Name: Oxolane[1][2] CAS Number: 109-99-9[1][2][3]

Introduction

Tetrahydrofuran (THF), with the chemical formula (CH2)40O, is a heterocyclic organic
compound classified as a cyclic ether.[1] It is a colorless, water-miscible organic liquid of low
viscosity at standard temperature and pressure.[1] Recognized for its moderate polarity and a
wide liquid range, THF stands out as a versatile aprotic solvent, capable of dissolving a broad
array of both nonpolar and polar chemical compounds.[1][4] Its utility is prominent in numerous
industrial and laboratory settings, serving as a precursor to polymers and as a solvent for
polyvinyl chloride (PVC) and in varnishes.[1] In the realm of drug discovery and pharmaceutical
research, THF is a pivotal solvent, facilitating a multitude of chemical reactions essential for the
synthesis of complex pharmaceutical compounds.[5][6]

Physicochemical Properties

THF's utility as a solvent and reagent is dictated by its distinct physical and chemical
characteristics. It is fully miscible with water and many organic solvents.[7][8] A summary of its
key quantitative properties is presented below.
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Property Value

Molecular Formula CaHsO[1][4]

Molar Mass 72.107 g-mol—Y[1]
Appearance Colorless liquid[1][4]
Density 0.8876 g/cm? at 20 °C[1]
Melting Point -108.4 °C[1][4]

Boiling Point 66 °C[1][4]

Vapor Pressure 132 mmHg at 20 °CJ[1]
Refractive Index (n_D) 1.4073 at 20 °C[1]
Viscosity 0.48 cP at 25 °C[1]
Dielectric Constant 7.6[1][4]

Synthesis and Production

Annually, approximately 200,000 tonnes of tetrahydrofuran are produced.[1] The most
prevalent industrial method involves the acid-catalyzed dehydration of 1,4-butanediol.[1] Other
significant industrial routes include the oxidation of n-butane to crude maleic anhydride
followed by catalytic hydrogenation, and the hydroformylation of allyl alcohol followed by
hydrogenation to 1,4-butanediol.[1] THF can also be synthesized via the catalytic
hydrogenation of furan, a method that allows for its derivation from renewable resources like
certain sugars.[1]

Experimental Protocols
Synthesis of Tetrahydrofuran by Catalytic
Hydrogenation of Furan

This protocol details the laboratory-scale synthesis of THF from furan using a palladium
catalyst.

Materials:
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Pure furan

Palladous oxide (catalyst)

Hydrogen gas

Apparatus for catalytic reduction (pressure bottle)

Distillation apparatus

Procedure:

Catalyst Preparation (Palladous Oxide):This is a preparatory step for the catalyst and is often
done separately. A detailed procedure for preparing palladous oxide from palladium metal
using aqua regia and sodium nitrate is available in the literature.[1]

Reaction Setup: In the pressure bottle of a catalytic reduction apparatus, place 10 g of pure
furan and 0.2 g of palladous oxide.[1]

Hydrogenation: Purge the bottle with hydrogen gas and then apply an initial hydrogen
pressure of approximately 7 atmospheres (100 Ib.).[1] The reduction reaction is exothermic
and should proceed smoothly after a brief induction period.[1]

Incremental Addition: After the initial reaction subsides, incrementally add more furan (e.g., in
20-30 g portions) and palladous oxide (0.2 g portions) to the reaction vessel, re-purging with
hydrogen and pressurizing after each addition until the reaction bottle is about two-thirds full.

[1]

Completion: To ensure the reaction goes to completion, add a final portion of palladous oxide
and continue shaking under hydrogen pressure until there is no more hydrogen uptake.[1]

Isolation and Purification: Allow the catalyst to settle. Decant the liquid THF through a filter
into a distillation flask.[1] The final product is purified by distillation, collecting the fraction that
boils at 64—66 °C.[1] The expected yield of redistilled tetrahydrofuran is between 90-93%.

[1]

Use of THF as a Solvent in a Grighard Reaction
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This protocol outlines the use of anhydrous THF as a solvent for the formation of a Grignard
reagent and its subsequent reaction with an aldehyde.

Materials:

Magnesium (Mg) turnings

e 1-bromobutane

e An aldehyde (e.g., benzaldehyde)

e Anhydrous Tetrahydrofuran (THF)

¢ Nitrogen gas supply

e Round-bottom flask with condenser and addition funnel
o Saturated aqueous ammonium chloride (NH4Cl) solution
e Sodium sulfate (Na2S0a4)

* Ice bath

Procedure:

o Apparatus Setup: Assemble a dry round-bottom flask equipped with a condenser, a magnetic
stirrer, and a nitrogen inlet. Ensure all glassware is thoroughly dried to prevent moisture
contamination.

e Initiation: Place polished magnesium turnings in the flask and purge the system with nitrogen
gas for approximately 10 minutes.[9]

o Grignard Reagent Formation: Via syringe, inject anhydrous THF into the flask, followed by
the slow addition of an equimolar amount of 1-bromobutane through a septum.[9] Stir the
mixture until all the magnesium has been consumed. The reaction is exothermic.

¢ Reaction with Aldehyde: Cool the flask in an ice-water bath. Drop-wise, add the aldehyde to
the Grignard reagent solution over a period of 3 minutes and then allow the system to stir for
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3 hours.[9]

o Workup: Transfer the reaction mixture to a separatory funnel. Quench the reaction by
washing it twice with a saturated aqueous solution of ammonium chloride.[9]

o Extraction: Extract the aqueous layer with ether (or THF) multiple times.[9]

» Drying and Isolation: Combine the organic layers, wash twice with distilled water, and then
dry over anhydrous sodium sulfate.[9] The solvent is then removed under vacuum via rotary
evaporation to yield the secondary alcohol product.[9]

Applications in Drug Development and Research

THF's excellent solvating properties for a wide range of organic compounds make it an
indispensable tool in the pharmaceutical industry.[5][10]

Reaction Medium: It serves as a critical reaction medium for synthesizing complex
pharmaceutical compounds and active pharmaceutical ingredients (APIs).[5][10] Its stability
and compatibility are particularly valuable in sensitive reactions like those involving Grignard
reagents and other organometallic chemistries.[6][10]

Purification: THF is extensively used in purification processes such as recrystallization and
chromatography (including thin-layer and gel permeation chromatography) to isolate and
purify APIs.[1][5]

Polymer Science: In polymer science, THF is used to dissolve polymers to determine their
molecular mass and is a key component in PVC adhesives.[1] It is also the monomer
polymerized to produce poly(tetramethylene ether) glycol (PTMEG), which is used to make
elastomeric fibers like Spandex.[4]

FDA-Approved Drugs: The tetrahydrofuran nucleus is a structural component in several
FDA-approved drugs, including Terazosin and Darunavir, highlighting its role in creating
pharmacologically active molecules.[11]

Safety and Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16872209/
https://pubmed.ncbi.nlm.nih.gov/16872209/
https://pubmed.ncbi.nlm.nih.gov/16872209/
https://pubmed.ncbi.nlm.nih.gov/16872209/
https://pubmed.ncbi.nlm.nih.gov/16872209/
http://orgsyn.org/demo.aspx?prep=v93p0319
https://www.organic-chemistry.org/synthesis/heterocycles/tetrahydrofurans.shtm
http://orgsyn.org/demo.aspx?prep=v93p0319
https://www.organic-chemistry.org/synthesis/heterocycles/tetrahydrofurans.shtm
https://pubs.acs.org/doi/10.1021/acs.chas.1c00015
https://www.organic-chemistry.org/synthesis/heterocycles/tetrahydrofurans.shtm
http://www.orgsyn.org/demo.aspx?prep=CV2P0566
http://orgsyn.org/demo.aspx?prep=v93p0319
http://www.orgsyn.org/demo.aspx?prep=CV2P0566
https://www.researchgate.net/publication/302593722_Purification_of_tetrahydrofuran_from_its_aqueous_azeotrope_by_extractive_distillation_Pilot_plant_studies
https://www.benchchem.com/product/b095107?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv5p0976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tetrahydrofuran is a highly flammable liquid and vapor. It is harmful if swallowed and can
cause serious eye and skin irritation, as well as respiratory irritation. It is also suspected of
causing cancer.

A significant hazard associated with THF is its tendency to form explosive peroxides upon
exposure to air and light.[7][8] Therefore, it should be stored in tightly closed containers, away
from heat, sparks, open flames, and other ignition sources. It is crucial to test for the presence
of peroxides before distilling THF and to always perform distillations in the presence of a
reducing agent.[5] Proper personal protective equipment, including gloves, safety goggles, and
respiratory protection, must be worn when handling THF.[7]

Visualized Workflow

The following diagram illustrates a typical laboratory workflow for the synthesis of
Tetrahydrofuran from Furan, followed by its purification for use as a high-purity solvent.

Workflow: Synthesis and Purification of Tetrahydrofuran
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Caption: Synthesis of THF via catalytic hydrogenation of furan and subsequent purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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